Cas no 1391449-67-4 ((S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride
• CAS No: 1391449-67-4
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4698292
• PubChem ID: 53484772
• Update Time: 2025-05-23

(S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride
• AX8255645
• [(1S)-1-(4-Ethoxyphenyl)ethyl]amine hydrochloride
• (1S)-1-(4-Ethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• (S)-1-(4-Ethoxyphenyl)ethanaminehydrochloride
• 1108684-07-6
• (S)-1-(4-ethoxyphenyl)ethanamine HCl
• AKOS015923137
• (S)-1-(4-ethoxyphenyl)ethan-1-amine hydrochloride
• (1S)-1-(4-ethoxyphenyl)ethan-1-amine hydrochloride
• (1S)-1-(4-ethoxyphenyl)ethanamine;hydrochloride
• G30079
• 1391449-67-4
• CS-0260059
• EN300-7445102
• (S)-1-(4-ETHOXYPHENYL)ETHANAMINE
• DTXSID50704208

• MDL： MFCD12910576
• Inchi： 1S/C10H15NO.ClH/c1-3-12-10-6-4-9(5-7-10)8(2)11;/h4-8H,3,11H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： SWFKPUQRJHGZGE-QRPNPIFTSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)[C@H](C)N

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride

Comprehensive Overview of (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride (CAS No. 1391449-67-4): Properties, Applications, and Industry Relevance

(S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride (CAS No. 1391449-67-4) is a chiral amine derivative with significant importance in pharmaceutical and chemical research. This compound, characterized by its ethoxyphenyl moiety and hydrochloride salt form, is widely utilized in asymmetric synthesis and drug development. Its enantiomeric purity and structural stability make it a valuable intermediate for designing bioactive molecules targeting neurological and metabolic disorders.

The growing demand for chiral building blocks in drug discovery has propelled interest in compounds like (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride. Researchers highlight its role in synthesizing selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, aligning with trends in mental health therapeutics. Recent studies also explore its potential in catalysis and material science, addressing sustainability concerns through greener synthetic routes.

From a technical perspective, 1391449-67-4 exhibits a melting point range of 195–198°C and solubility in polar solvents like water and methanol. Its molecular weight (215.7 g/mol) and optical rotation data are critical for quality control in industrial batches. Analytical methods such as HPLC and chiral chromatography are employed to verify its ≥98% purity, a requirement for GMP-compliant applications.

Market insights reveal that (S)-1-(4-Ethoxyphenyl)ethanamine hydrochloride is frequently searched alongside terms like "chiral amine suppliers", "pharmaceutical intermediates", and "asymmetric synthesis guide". These queries reflect industry needs for scalable and cost-effective production methods. Innovations in continuous flow chemistry and enzymatic resolution are now being adopted to optimize its manufacturing process.

Regulatory compliance remains a key consideration for users of CAS 1391449-67-4. While not classified as hazardous under standard protocols, proper handling guidelines emphasize storage at 2–8°C in airtight containers. The compound's EC number and SDS documentation are essential for international shipping and laboratory safety audits.

Future applications of this compound may expand into agrochemicals and flavor/fragrance industries, where chiral specificity influences product efficacy. Collaborative research between academia and manufacturers continues to uncover novel derivatives of (S)-1-(4-Ethoxyphenyl)ethanamine, particularly for biodegradable materials—a hotspot in circular economy initiatives.